Cas no 932375-18-3 (4-Fluoro-2-methyl-5-nitrobenzonitrile)

• Product Name: 4-Fluoro-2-methyl-5-nitrobenzonitrile
• CAS No: 932375-18-3
• MF: C₈H₅FN₂O₂
• MW: 180.13590502739
• MDL: MFCD19441322
• CID: 1025682
• PubChem ID: 57345887
• Update Time: 2024-10-26

4-Fluoro-2-methyl-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-methyl-5-nitrobenzonitrile
• 4-Fluoro-2-methyl-5-nitrobenzonitrile (ACI)
• DB-349211
• SCHEMBL2870229
• DTXSID50721016
• MFCD19441322
• 932375-18-3
• CS-0098731
• 4-Fluoro-5-nitro-2-methylbenzonitrile
• 4-fluoro-2-methyl-5-nitro-benzonitrile
• 4-fluoro-2-methyl-5-nitrobenzonitrile;
• MCWKESZUGXPBHI-UHFFFAOYSA-N
• SY022920
• AS-63393
• SC4319
• AKOS015919743

• MDL： MFCD19441322
• Inchi： 1S/C8H5FN2O2/c1-5-2-7(9)8(11(12)13)3-6(5)4-10/h2-3H,1H3
• InChI Key： MCWKESZUGXPBHI-UHFFFAOYSA-N
• SMILES： N#CC1C(C)=CC(F)=C([N+](=O)[O-])C=1

Computed Properties

• Exact Mass: 180.03350557g/mol
• Monoisotopic Mass: 180.03350557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.35